Cas no 13419-69-7 (trans-Hex-2-enoic acid)

• Product Name: trans-Hex-2-enoic acid
• CAS No: 13419-69-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00002705
• CID: 49227
• PubChem ID: 5282707
• Update Time: 2025-04-18

trans-Hex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-Hexenoic acid
• 2-Hexenoic acid
• Trans-2-Hexenoic aCld
• (2E)-2-Hexenoic Acid
• 2-trans-n-hexenoic acid
• FEMA 3169
• FEMA NUMBER 3169
• ISOHYDROSORBIC ACID
• T2 HEXENOIC ACID
• trans-2-hexenic acid
• Z-hexenoic acid
• 2-Hexenoicacid, (E)- (8CI)
• (E)-2-Hexenoic acid
• (2E)-Hex-2-enoic acid
• (e)-2-hexenoicaci
• (2E)-Hexenoic acid
• TIMTEC-BB SBB009088
• (E)-2-Hexenoicacid
• (E)-hex-2-enoic acid
• hex-2-enoic acid
• 2-Hexenoic acid, (2E)-
• Hexenoic acid
• 2-Hexenoic acid, (E)-
• trans-Hex-2-enoic acid
• 2E-hexenoic acid
• 2-Hexenoic acid, trans-
• VQ24908VRU
• NIONDZDPPYHYKY-SNAWJCMRSA-N
• 3-Propylacrylic acid
• Propylacrylic acid, beta-
• C6:1n-4
• FEMA No. 3169
• 2-hexenoic acids
• Hex-2-ensaeure
• 2-?Hexenoic acid
• h

• MDL： MFCD00002705
• Inchi： 1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
• InChI Key： NIONDZDPPYHYKY-SNAWJCMRSA-N
• SMILES： CCC/C=C/C(=O)O
• BRN： 1720443

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: -1
• XLogP3: 2.2

Experimental Properties

• Color/Form: White crystals
• Density: 0.965 g/mL at 25 °C(lit.)
• Melting Point: 33-35 °C (lit.)
• Boiling Point: 118°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.438(lit.)
• PSA: 37.30000
• LogP: 1.42730
• FEMA: 3169
• Sensitiveness: Sensitive to light; Sensitive to air
• Solubility: Slightly soluble

trans-Hex-2-enoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2829 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters